Cas no 98556-22-0 (Benzenemethanol,3,4,5-tribromo-)

• Product Name: Benzenemethanol,3,4,5-tribromo-
• CAS No: 98556-22-0
• MF: C₇H₅Br₃O
• MW: 344.825999975204
• CID: 801928
• PubChem ID: 53425118
• Update Time: 2025-09-27

Benzenemethanol,3,4,5-tribromo- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,4,5-tribromo-
• (3,4,5-tribromophenyl)methanol
• 3,4,5-TRIBROMOBENZYL ALCOHOL
• AKOS025211918
• DTXSID00698749
• 98556-22-0

• Inchi： 1S/C7H5Br3O/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2,11H,3H2
• InChI Key： SXEPJHBPUAQSFR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(CO)C=1)Br)Br

Computed Properties

• Exact Mass: 343.787
• Monoisotopic Mass: 341.789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzenemethanol,3,4,5-tribromo-

Benzenemethanol, 3,4,5-Tribromo-

Benzenemethanol, 3,4,5-Tribromo- (CAS No. 98556-22-0) is a chemical compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound is a brominated derivative of benzene methanol, where three bromine atoms are attached to the benzene ring at the 3, 4, and 5 positions. The presence of these bromine substituents significantly influences the chemical behavior and reactivity of the molecule.

The synthesis of Benzenemethanol, 3,4,5-Tribromo- involves a multi-step process that typically begins with the bromination of benzene methanol. This reaction is often carried out under controlled conditions to ensure selective substitution at the desired positions. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process, making it more feasible for large-scale production. Researchers have also explored alternative routes using microwave-assisted synthesis or continuous-flow reactors to enhance reaction kinetics and reduce environmental impact.

One of the most notable applications of Benzenemethanol, 3,4,5-Tribromo- is in the field of materials science. Its high thermal stability and unique electronic properties make it a promising candidate for use in advanced polymers and composites. For instance, studies have shown that incorporating this compound into polymer matrices can significantly improve their mechanical strength and thermal resistance. These findings have opened new avenues for its use in aerospace and automotive industries where high-performance materials are essential.

In addition to its industrial applications, Benzenemethanol, 3,4,5-Tribromo- has also been investigated for its potential in biomedical fields. Recent research has explored its role as a precursor in drug delivery systems and as a building block for complex organic molecules with therapeutic properties. The compound's ability to undergo various functional group transformations makes it highly versatile in organic synthesis.

From an environmental perspective, understanding the fate and transport of Benzenemethanol, 3,4,5-Tribromo- in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but can persist in certain environmental compartments if not properly managed. Efforts are underway to develop eco-friendly degradation pathways and recycling strategies to minimize its environmental footprint.

The latest research on Benzenemethanol, 3,4,5-Tribromo- also highlights its potential as a precursor for advanced materials such as graphene derivatives and carbon nanotubes. By exploiting its unique reactivity under specific conditions, scientists have successfully synthesized novel carbon-based materials with enhanced electrical conductivity and mechanical flexibility. These materials hold great promise for applications in electronics and energy storage technologies.

In conclusion,Benzenemethanol, 3